Cas no 2228955-81-3 (tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate
• CAS No: 2228955-81-3
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 6371091
• PubChem ID: 165778168
• Update Time: 2025-05-21

tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate
• 2228955-81-3
• EN300-1903673
• tert-butyl N-[3-hydroxy-4-(2-oxoethyl)phenyl]carbamate

• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(17)14-10-5-4-9(6-7-15)11(16)8-10/h4-5,7-8,16H,6H2,1-3H3,(H,14,17)
• InChI Key： VIEDGSTVVDZHKY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CC=O)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate

Introduction to tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate (CAS No. 2228955-81-3)

tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate (CAS No. 2228955-81-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate is noteworthy for its functional groups, including a tert-butyl group, a hydroxyl group, and a carbamate moiety. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for various chemical transformations and biological studies. The tert-butyl group provides steric protection, while the hydroxyl group can participate in hydrogen bonding and other intermolecular interactions. The carbamate moiety is particularly significant due to its ability to form stable amide bonds, which are crucial in many biological processes.

In terms of synthesis, tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate can be prepared through several well-established routes. One common method involves the reaction of 3-hydroxy-4-(2-oxoethyl)aniline with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds with high yields and purity, making it suitable for large-scale production. Another approach involves the condensation of 3-hydroxy-4-acetylphenylamine with tert-butyl isocyanate, followed by deprotection steps if necessary.

Recent research has highlighted the potential of tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate in various therapeutic areas. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate has also shown potential as an antioxidant agent. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California found that this compound effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage. These antioxidant properties make it a valuable candidate for further investigation in the development of neuroprotective and cardioprotective drugs.

The pharmacokinetic profile of tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate is another important aspect to consider. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. In animal models, it was observed that the compound was rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Additionally, it demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential use as a therapeutic agent.

In conclusion, tert-butyl N-3-hydroxy-4-(2-oxoethyl)phenylcarbamate (CAS No. 2228955-81-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various medical fields.